8-(2-hydroxyphenyl)-1,6,7-trimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-hydroxyphenyl)-4,7,8-trimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O3/c1-14-9-5-6-10-17(14)13-27-22(31)20-21(26(4)24(27)32)25-23-28(15(2)16(3)29(20)23)18-11-7-8-12-19(18)30/h5-12,30H,13H2,1-4H3
• InChI Key: IRWPYHPWMCRXOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C(=C(N4C5=CC=CC=C5O)C)C)N(C2=O)C
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol

Description

The compound "8-(2-hydroxyphenyl)-1,6,7-trimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione" belongs to a class of molecules that are structurally related to imidazo[2,1-f]purinones. These molecules are of significant interest due to their biological activity, particularly as A(3) adenosine receptor antagonists. The structure-activity relationship (SAR) studies of these compounds aim to enhance their potency and selectivity by exploring different substitutions at various positions on the core structure .

Synthesis Analysis

The synthesis of related imidazo[2,1-f]purinones involves a series of steps starting from simpler precursors. For instance, the synthesis of 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones, which share a similar xanthine core with the compound , has been described in the literature. These processes typically include the formation of intermediate compounds, which are then further modified through reactions such as alkylation to achieve the desired substitutions at specific positions on the purine ring .

Molecular Structure Analysis

The molecular structure of imidazo[2,1-f]purinones is characterized by a purine ring system that can be modified at various positions to alter the molecule's properties. Docking and 3D-QSAR studies have been used to investigate the binding disposition of these compounds to the A(3) adenosine receptor, providing insights into how different substitutions affect their interaction with the receptor .

Chemical Reactions Analysis

The chemical reactivity of imidazo[2,1-f]purinones is influenced by the substituents present on the purine core. The introduction of different functional groups can lead to a variety of intermolecular interactions, which can be analyzed quantitatively. For example, the study of a related compound, 8-(4-ethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, revealed an anisotropic distribution of interaction energies, including coulombic and dispersion forces, which are crucial for the molecule's stabilization and crystal packing .

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazo[2,1-f]purinones are closely related to their molecular structure. The presence of hydrogen bonds and stacking motifs in the crystal packing of these compounds suggests that they may have unique electrostatic and dispersion energy contributions, which could be exploited in the design of new materials. The layered crystal packing observed in some of these molecules indicates that they may have potential applications in various fields, including material science .

Scientific Research Applications

Receptor Affinity and Phosphodiesterase Activity

Compounds related to 8-(2-hydroxyphenyl)-1,6,7-trimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been synthesized and biologically evaluated for their receptor affinity and enzyme inhibitory properties. These compounds, including octahydro- and 6,7-dimethoxy-3,4-dihydro- isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines, were investigated for their binding properties to serotonin receptors (5-HT1A, 5-HT6, 5-HT7) and dopamine receptors (D2), as well as for their inhibitory potencies against phosphodiesterases PDE4B1 and PDE10A (Zagórska et al., 2016).

Synthesis and Pharmacological Evaluation

The compound has been a part of studies focusing on the synthesis and pharmacological evaluation of its derivatives. For instance, N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and amide derivatives of 1,3-dimethyl-6,7-dihydroimidazo[2,1-f]purine-2,4-(1H,3H)-dione-7-carboxylic acid were synthesized and evaluated. The derivatives displayed potent ligand activity for the 5-HT(1A) receptor and indicated potential anxiolytic/antidepressant activities in preclinical studies (Zagórska et al., 2009).

Antagonistic Activity on Adenosine Receptors

The derivatives of the compound have been reported to exhibit antagonistic activity on adenosine receptors, notably the A3 adenosine receptors. Synthesis and biological evaluation of new 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones revealed compounds with potent and selective antagonistic properties on A3 adenosine receptors (Baraldi et al., 2005).